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Compound of Interest

Compound Name: 4'-Aminooctanophenone

CAS No.: 63884-78-6

Cat. No.: B1215662

Get Quote

An In-Depth Technical Guide to the Chemical Properties and Applications of 4'-
Aminooctanophenone

Foreword
As Senior Application Scientists, we bridge the gap between theoretical chemistry and practical

application. This guide is crafted for fellow researchers, chemists, and drug development

professionals who require a comprehensive understanding of 4'-Aminooctanophenone. We

move beyond simple data recitation to explore the causality behind its properties and the logic

informing its use in experimental settings. This document is designed to be a functional tool,

providing not only validated data but also the procedural and theoretical framework necessary

for its effective utilization in research and development.

Molecular Identity and Physicochemical
Characteristics
4'-Aminooctanophenone, also known as 1-(4-aminophenyl)octan-1-one, is an aromatic

ketone featuring a C8 alkyl chain and a primary amine on the phenyl ring.[1] This bifunctional

nature—a nucleophilic amino group and an electrophilic carbonyl center—is the cornerstone of

its chemical reactivity and utility as a building block in organic synthesis.
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The molecule's structure dictates its physical properties. The long octanoyl chain imparts

significant lipophilicity, while the amino group provides a site for hydrogen bonding, influencing

its solubility and crystalline structure.

Core Identifiers
Identifier Value Source

IUPAC Name 1-(4-aminophenyl)octan-1-one PubChem[1]

CAS Number 63884-78-6 TCI[2], PubChem[1]

Molecular Formula C₁₄H₂₁NO PubChem[1]

Synonyms
4-n-Octanoylaniline, p-

Aminocaprylophenone
TCI[3], PubChem[1]

Physicochemical Data
Property Value Source

Molecular Weight 219.32 g/mol PubChem[1]

Appearance
White to light yellow

powder/crystal
TCI[2][3]

Melting Point 102.0 to 108.0 °C TCI[2][3]

Solubility Soluble in Methanol TCI[2][3]

Topological Polar Surface Area 43.1 Å² PubChem[1]

XLogP3-AA 3.9 PubChem[1]

Rationale: The melting point range of 102-108°C is indicative of a crystalline solid with a

moderate degree of purity.[2][3] The high XLogP3-AA value confirms the molecule's lipophilic

character, suggesting good solubility in nonpolar organic solvents and limited solubility in water,

a critical consideration for reaction and purification solvent selection.
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While several synthetic routes exist for aminophenones, a common and reliable laboratory-

scale approach involves the Friedel-Crafts acylation of a protected aniline, followed by

deprotection. This strategy is favored because direct acylation of aniline can lead to N-acylation

as a major side product.

Step 1: Protection

Step 2: Friedel-Crafts Acylation
Step 3: Deprotection

Aniline
Acetanilide

(Protected Intermediate)1
Acetic Anhydride

(Ac₂O)

4'-Acetamidooctanophenone 2

Octanoyl Chloride

AlCl₃ (Catalyst)4'-Aminooctanophenone
(Final Product) 3

Acidic Hydrolysis
(HCl, H₂O)

Recrystallization
(e.g., from Ethanol/Water)

Click to download full resolution via product page

Fig 1: A three-step synthesis workflow for 4'-Aminooctanophenone.
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Experimental Protocol: Synthesis
Objective: To synthesize 4'-Aminooctanophenone from aniline via a protected intermediate.

Pillar of Trustworthiness: This protocol incorporates in-process checks (TLC) and a definitive

purification step (recrystallization) to ensure both reaction completion and final product purity,

making it a self-validating system.

Step 1: Protection of Aniline

In a 250 mL round-bottom flask, dissolve aniline (1.0 eq) in glacial acetic acid.

Cool the flask in an ice bath to 0-5 °C.

Slowly add acetic anhydride (1.1 eq) dropwise while stirring.

After the addition is complete, allow the mixture to warm to room temperature and stir for 1

hour.

Pour the reaction mixture into ice-cold water to precipitate the acetanilide.

Collect the white solid by vacuum filtration, wash with cold water, and dry. Confirm identity

via melting point.

Step 2: Friedel-Crafts Acylation

To a flame-dried 500 mL flask under an inert atmosphere (N₂ or Ar), add anhydrous

aluminum chloride (AlCl₃, 2.5 eq) and a dry, non-polar solvent like dichloromethane (DCM).

Cool the suspension to 0 °C in an ice bath.

Slowly add octanoyl chloride (1.0 eq) to the suspension.

Add the dried acetanilide from Step 1 portion-wise, maintaining the temperature below 10 °C.

After addition, allow the reaction to stir at room temperature. Monitor progress by TLC until

the starting material is consumed.

Carefully quench the reaction by slowly pouring it over crushed ice and concentrated HCl.
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Separate the organic layer, and extract the aqueous layer with DCM. Combine organic

layers, wash with brine, dry over anhydrous Na₂SO₄, and evaporate the solvent to yield

crude 4'-acetamidooctanophenone.

Step 3: Deprotection

Reflux the crude product from Step 2 in a mixture of ethanol and aqueous HCl (e.g., 5 M) for

4-6 hours.

Cool the reaction mixture and neutralize with a base (e.g., NaOH solution) until basic (pH >

8) to precipitate the free amine.

Collect the crude 4'-Aminooctanophenone by vacuum filtration.

Experimental Protocol: Purification
Objective: To purify the crude product by recrystallization.

Dissolve the crude solid in a minimum amount of hot methanol or ethanol.

If the solution is colored, activated charcoal can be added and the solution filtered hot.

Slowly add hot water to the alcoholic solution until it becomes slightly turbid (cloudy).

Allow the solution to cool slowly to room temperature, then place it in an ice bath to

maximize crystal formation.

Collect the purified crystals by vacuum filtration and wash with a small amount of cold

ethanol/water mixture.

Dry the crystals under vacuum. Assess purity by melting point determination and

spectroscopic analysis.

Spectroscopic and Structural Characterization
Spectroscopic analysis is essential for unambiguous structure confirmation. The data

presented below are based on established principles of spectroscopy and analysis of

analogous structures like 4'-aminoacetophenone.[4]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides detailed information about the carbon-hydrogen framework.
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Nucleus
Expected Chemical
Shift (δ, ppm)

Multiplicity
Rationale & Key
Features

¹H NMR ~7.8-7.9 Doublet

Protons on the

aromatic ring ortho to

the carbonyl group,

deshielded by the

C=O.

~6.6-6.7 Doublet

Protons on the

aromatic ring ortho to

the amino group,

shielded by the

electron-donating -

NH₂.

~4.1-4.3 Broad Singlet

Protons of the -NH₂

group. The chemical

shift is variable and

depends on solvent

and concentration.

~2.8-2.9 Triplet

Methylene (-CH₂-)

protons alpha to the

carbonyl group.

~1.6-1.7 Multiplet

Methylene (-CH₂-)

protons beta to the

carbonyl group.

~1.2-1.4 Multiplet

Bulk methylene (-

CH₂-) protons of the

alkyl chain.

~0.8-0.9 Triplet

Terminal methyl (-

CH₃) protons of the

alkyl chain.

¹³C NMR ~198-200 Singlet
Carbonyl carbon

(C=O).
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~150-152 Singlet

Aromatic carbon

attached to the amino

group.

~130-132 Singlet

Aromatic carbons

ortho to the carbonyl

group.

~127-129 Singlet

Aromatic carbon

attached to the

carbonyl group.

~113-115 Singlet

Aromatic carbons

ortho to the amino

group.

~38-40 Singlet
Methylene carbon

alpha to the carbonyl.

~22-32 Multiple Singlets
Other alkyl chain

carbons.

~14 Singlet
Terminal methyl

carbon.

Source: Predicted values based on standard chemical shift tables and data for similar

compounds.[4][5]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups present in the molecule.
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Wavenumber
(cm⁻¹)

Intensity Vibration Type Functional Group

3300-3500 Medium, Doublet N-H Stretch Primary Amine (-NH₂)

3000-3100 Medium-Weak Aromatic C-H Stretch Ar-H

2850-2960 Strong Aliphatic C-H Stretch -CH₃, -CH₂

1640-1660 Strong, Sharp C=O Stretch Aryl Ketone

1590-1620 Medium-Strong
N-H Bend & C=C

Stretch

Amine & Aromatic

Ring

1500-1520 Medium-Strong C=C Stretch Aromatic Ring

Source: Characteristic absorption values from standard IR spectroscopy correlation tables.[6]

[7]

Causality: The carbonyl (C=O) stretch appears at a lower wavenumber (~1650 cm⁻¹) than a

typical ketone (~1715 cm⁻¹) due to conjugation with the electron-rich aromatic ring. The amino

group donates electron density into the ring via resonance, further lowering the C=O bond

order and its stretching frequency. The presence of two distinct bands for the N-H stretch is

characteristic of a primary amine, corresponding to symmetric and asymmetric stretching

modes.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule,

confirming its elemental composition. Electron impact (EI) ionization would likely show a

prominent molecular ion (M⁺) peak and characteristic fragmentation patterns.

Exact Mass: 219.1623 g/mol for [C₁₄H₂₁NO]⁺.[1]

Key Fragmentation: The most likely fragmentation pathway is the McLafferty rearrangement,

characteristic of ketones with a sufficiently long alkyl chain. Another major fragmentation

would be the cleavage of the bond between the carbonyl carbon and the alpha-carbon of the

alkyl chain (alpha-cleavage), resulting in a stable acylium ion.
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Chemical Reactivity and Potential Applications
The reactivity of 4'-Aminooctanophenone is governed by its two primary functional groups.

Understanding these reactive sites is key to its use as a versatile intermediate.

4'-Aminooctanophenone

Nucleophilic Amino Group (-NH₂)

Site 1

Electrophilic Carbonyl Group (C=O)

Site 2

Acidic α-Carbons

Site 3

N-Acylation / Sulfonylation Diazotization (Sandmeyer Rxns) Reduction to Alcohol Wittig Reaction Enolate Formation (Aldol, etc.)

Click to download full resolution via product page

Fig 2: Key reactive sites on 4'-Aminooctanophenone and potential transformations.

Reactions at the Amino Group: The primary amine is a potent nucleophile and a weak base.

It readily undergoes acylation, alkylation, and sulfonylation. It can also be converted to a

diazonium salt, which is a versatile intermediate for introducing a wide range of functional

groups (e.g., -OH, -CN, halogens) via Sandmeyer-type reactions.

Reactions at the Carbonyl Group: The ketone can be reduced to a secondary alcohol using

agents like sodium borohydride (NaBH₄). It can also undergo nucleophilic addition reactions,

such as the Wittig reaction to form alkenes, or reductive amination to form a secondary

amine.

Reactions at the α-Carbon: The methylene protons adjacent to the carbonyl group are

weakly acidic and can be removed by a strong base to form an enolate, which can then

participate in reactions like aldol condensations.

Applications in Drug Development and Material Science
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While specific applications for 4'-Aminooctanophenone itself are not extensively documented

in high-impact literature, its structural motifs are present in molecules of significant interest:

Anti-inflammatory Agents: The aminobenzophenone core is a known scaffold for potent

inhibitors of p38 MAP kinase, a key enzyme in the inflammatory response pathway.[8] The

long alkyl chain could be explored to enhance membrane permeability or target specific

protein pockets.

Chalcone Synthesis: 4'-Aminooctanophenone can serve as a precursor for synthesizing 4-

amino chalcones through condensation with various aldehydes.[9] Chalcones are a class of

compounds with a broad spectrum of biological activities, including antimicrobial and anti-

inflammatory properties.[9]

Nonlinear Optical (NLO) Materials: Derivatives of aminobenzophenone have been

investigated for their NLO properties, which are useful in laser technology and

telecommunications.[10]

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4'-Aminooctanophenone is not widely available,

data from the closely related 4'-Aminoacetophenone can be used to establish prudent handling

practices.[11][12][13]

Hazards: Likely to be harmful if swallowed (Acute Toxicity, Oral).[11][12] May cause skin and

serious eye irritation.[11][13]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.[13]

Storage: Store in a cool, dry place away from strong oxidizing agents.[3][12] Keep the

container tightly closed.

Disposal: Dispose of in accordance with local, state, and federal regulations.
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4'-Aminooctanophenone is a valuable chemical intermediate whose utility is derived from its

distinct lipophilic and bifunctional characteristics. Its synthesis is straightforward, and its

structure can be definitively confirmed through standard spectroscopic methods. The presence

of reactive amino and carbonyl functionalities makes it a versatile starting material for the

synthesis of more complex molecules, particularly in the fields of medicinal chemistry and

materials science. This guide provides the foundational data and procedural logic necessary for

its confident and effective application in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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